Cas no 294860-58-5 (Methyl 2-(5-bromo-2-methoxyphenyl)acetate)

Methyl 2-(5-bromo-2-methoxyphenyl)acetate is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a methoxy group and a bromine substituent on the phenyl ring, enhancing reactivity for further functionalization. The ester group provides versatility for hydrolysis or transesterification, making it useful in constructing complex molecules. The bromine moiety allows for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the synthesis of advanced intermediates. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined reactivity profile makes it a valuable reagent for research and industrial applications.
Methyl 2-(5-bromo-2-methoxyphenyl)acetate structure
294860-58-5 structure
Product Name:Methyl 2-(5-bromo-2-methoxyphenyl)acetate
CAS No:294860-58-5
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD12024974
CID:1039509
PubChem ID:21999895
Update Time:2025-06-08

Methyl 2-(5-bromo-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(5-bromo-2-methoxyphenyl)acetate
    • (5-Brom-2-methoxy-phenyl)-essigsaeure-methylester
    • (5-bromo-2-methoxyphenyl)acetic acid methyl ester
    • (5-bromo-2-methoxy-phenyl)-acetic acid methyl ester
    • AK104785
    • ANW-70996
    • CTK8C4049
    • KB-78455
    • methyl 2-(3-bromo-6-methoxyphenyl)acetate
    • SureCN137400
    • DA-07252
    • SCHEMBL137400
    • Methyl2-(5-bromo-2-methoxyphenyl)acetate
    • CS-0197755
    • S11898
    • AS-80819
    • Benzeneacetic acid, 5-bromo-2-methoxy-, methyl ester
    • 294860-58-5
    • MFCD12024974
    • DTXSID00621370
    • CDWQAOTZAMADBL-UHFFFAOYSA-N
    • Methyl (5-bromo-2-methoxyphenyl)acetate
    • MDL: MFCD12024974
    • Inchi: 1S/C10H11BrO3/c1-13-9-4-3-8(11)5-7(9)6-10(12)14-2/h3-5H,6H2,1-2H3
    • InChI Key: CDWQAOTZAMADBL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CC(=O)OC)OC

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Methyl 2-(5-bromo-2-methoxyphenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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